Cas no 5602-33-5 ( )

• Product Name: &nbsp
• CAS No: 5602-33-5
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 944832
• PubChem ID: 5380603
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,4-di(piperidin-1-yl)but-2-ene-1,4-dione
• (E)-1,4-di(piperidin-1-yl)but-2-ene-1,4-dione
• DI-N-AMYLFUMARATE
• DI-N-PENTYL FUMARATE
• Dipentyl (2E)-2-butenedioate
• fumaric acid dipentyl ester
• Fumarsaeure-dipentylester
• Fumarsaeure-dipiperidid
• TIMTEC-BB SBB007709
• NSC-527550
• 5602-33-5
• NSC-101000
• NSC101000
• SCHEMBL1832187
• NSC527550
•  

• Inchi： 1S/C14H22N2O2/c17-13(15-9-3-1-4-10-15)7-8-14(18)16-11-5-2-6-12-16/h7-8H,1-6,9-12H2/b8-7+
• InChI Key： NFFOSKAJEMKSAG-BQYQJAHWSA-N
• SMILES： O=C(/C=C/C(N1CCCCC1)=O)N1CCCCC1

Computed Properties

• Exact Mass: 250.16826
• Monoisotopic Mass: 250.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 473.2°C at 760 mmHg
• Flash Point: 222.8°C
• Refractive Index: 1.538
• PSA: 40.62
• LogP: 1.44340